Cas no 1357626-76-6 (Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)-)

• Product Name: Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)-
• CAS No: 1357626-76-6
• MF: C₈Cl₃F₄N
• MW: 292.444912910461
• MDL: MFCD29066557
• CID: 5150050
• Update Time: 2026-03-03

Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)-

• MDL： MFCD29066557
• Inchi： 1S/C8Cl3F4N/c9-8(10,11)3-2(1-16)4(12)6(14)7(15)5(3)13
• InChI Key： FXWKWLJXENMFRI-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(C(Cl)(Cl)Cl)C(F)=C(F)C(F)=C1F

Additional information on Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)-

Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- (CAS No. 1357626-76-6): A Comprehensive Overview

The compound Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- (CAS No. 1357626-76-6) is a fluorinated aromatic nitrile with a unique structural configuration that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its multiple fluorine and chlorine substituents, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of various specialized compounds.

The structural framework of Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- consists of a benzene ring substituted with four fluorine atoms at positions 2, 3, 4, and 5, and a trichloromethyl group at position 6. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and potential applications. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the application of fluorinated benzonitriles in medicinal chemistry due to their potential as bioactive molecules. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the aromatic ring, affecting both the reactivity and binding affinity of the compound towards biological targets. This has led to extensive research into developing novel fluorinated benzonitriles as pharmacophores for various therapeutic applications.

One of the most compelling aspects of Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- is its role as a key intermediate in the synthesis of more complex molecules. Its structural features allow for further functionalization through various chemical reactions such as nucleophilic substitution, cross-coupling reactions, and metal-catalyzed transformations. These reactions enable the introduction of additional functional groups or side chains, tailoring the properties of the final product to meet specific requirements.

Recent studies have highlighted the utility of this compound in the development of novel agrochemicals. The unique combination of fluorine and chlorine substituents provides enhanced stability against environmental degradation and improves bioavailability in biological systems. This makes it an excellent candidate for use in crop protection agents where long-lasting activity is desired.

The pharmaceutical industry has also shown considerable interest in Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- due to its potential as a building block for drug candidates. Researchers have explored its derivatives as inhibitors of various enzymes and receptors involved in diseases such as cancer and inflammation. The ability to fine-tune the electronic properties through strategic substitution has led to promising results in preclinical studies.

The synthesis of Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for industrial applications. These methods often involve palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations that highlight the compound's versatility in synthetic chemistry.

The impact of fluorine substitution on the electronic properties of benzonitriles has been extensively studied in computational chemistry. Molecular modeling techniques have provided insights into how these substituents influence molecular interactions with biological targets. This understanding has been crucial in designing molecules with improved pharmacokinetic profiles and reduced side effects.

In conclusion, Benzonitrile, 2,3,4,5-tetrafluoro-6-(trichloromethyl)- (CAS No. 1357626-76-6) is a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in modern chemical biology is likely to grow even further.